Cas no 41989-08-6 (Phosphoric acid, monooctyl ester, monopotassiumsalt (9CI))

• Product Name: Phosphoric acid, monooctyl ester, monopotassiumsalt (9CI)
• CAS No: 41989-08-6
• MF: C₈H₁₈KO₄P
• MW: 248.298184871674
• CID: 332193
• PubChem ID: 23677327
• Update Time: 2025-04-19

Phosphoric acid, monooctyl ester, monopotassiumsalt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, monooctyl ester, monopotassiumsalt (9CI)
• potassium octyl hydrogen phosphate
• NS00088535
• EINECS 255-609-6
• 41989-08-6
• Octyl dihydrogen phosphate, potassium salt
• SCHEMBL14976589
• EINECS 257-746-7
• 52215-22-2
• DTXSID80885953

• Inchi： 1S/C8H19O4P.K/c1-2-3-4-5-6-7-8-12-13(9,10)11;/h2-8H2,1H3,(H2,9,10,11);/q;+1/p-1
• InChI Key： VMUBRIXOHLRVGV-UHFFFAOYSA-M
• SMILES： [K+].P(=O)(O)([O-])OCCCCCCCC

Computed Properties

• Exact Mass: 248.057977
• Monoisotopic Mass: 248.057977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• Boiling Point: 328.4°Cat760mmHg
• Flash Point: 152.4°C
• PSA: 79.40000
• LogP: 2.89440